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The table below consolidates the physical and chemical property data for RWJ 50271 from multiple supplier

sources.

Property Value Source / Citation

Molecular Weight 410.41 g/mol [1] [2] [3]

Molecular Formula C₁₈H₁₇F₃N₄O₂S [1] [2] [3]

Purity ≥99% (HPLC) [3] [4]

Appearance White to off-white solid [1] [2]

Recommended Storage Store at Room Temperature (RT) [1] [3] [4]

The following table summarizes the available solubility data for RWJ 50271. Note that different suppliers

provide the data in different units (mg/mL and mM).

Solvent Solubility Source / Citation

DMSO ~250 mg/mL (609.15 mM) [2]

DMSO 100 mM [4]

Ethanol 10 mM [4]
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Solvent Solubility Source / Citation

Ethanol Insoluble [1]

Experimental Protocols

Based on the supplier information, here are detailed methodologies for preparing and using RWJ 50271 in

research settings.

Stock Solution Preparation

For in vitro assays, preparing concentrated stock solutions in DMSO is a standard and reliable method.

Recommended Solvent: DMSO is the preferred solvent for preparing stock solutions due to the high
solubility of RWJ 50271.

Concentration: A typical stock concentration is 10-100 mM.
Procedure:

Bring an aliquot of DMSO to room temperature.
Weigh the desired amount of RWJ 50271 powder.

Add the powder to the DMSO and vortex thoroughly to ensure complete dissolution.
For a 10 mM solution, dilute 4.1 mg of RWJ 50271 in 1 mL of DMSO.

Storage: Aliquot the stock solution and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles
to maintain stability. One supplier notes that solutions should be used within one month when stored

at -20°C and within six months at -80°C [2].

Preparation for Animal Studies

One supplier provides a specific protocol for preparing a dosing formulation for in vivo experiments, such as

a delayed-type hypersensitivity model in mice [2].

Dosage: The compound was administered orally at 50 mg/kg and was found to be effective [2].

Vehicle Formulation (10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline):
Prepare a concentrated stock of RWJ 50271 in DMSO (e.g., 20.8 mg/mL).

To 100 µL of the DMSO stock, add 400 µL of PEG300 and mix evenly.
Add 50 µL of Tween-80 and mix evenly.
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Add 450 µL of Saline (0.9% sodium chloride) to adjust the final volume to 1 mL.

This protocol yields a clear solution with a concentration of at least 2.08 mg/mL [2].

Research Context and Application

RWJ 50271 is a selective, orally active inhibitor of the LFA-1/ICAM-1 interaction, which is a key pathway

in cell adhesion and immune response [2] [3] [4]. It has an IC₅₀ of 5.0 µM in HL60 cell-based assays [2] [3].

The diagram below outlines a typical experimental workflow for using this compound, from its core

mechanism to its application in research models.

LFA-1 (on leukocyte)

Cell Adhesion

 Binds to 

ICAM-1 (on target cell)

 Binds to 

Immune Response Activation

In Vitro Adhesion Assay
(HL60/U937 cells)

In Vivo Model
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RWJ 50271 Application

 Inhibits  IC₅₀ = 5.0 µM  50 mg/kg, p.o. 

Click to download full resolution via product page

Experimental workflow of RWJ 50271 from molecular target to research models.

Key Considerations for Researchers

Solvent Choice: For most in vitro applications, DMSO is the solvent of choice. The provided protocol
for animal studies offers a way to deliver the compound orally with good solubility.
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Solution Stability: Prepare stock solutions fresh when possible. If storage is necessary, use small

aliquots at the recommended low temperatures to prevent precipitation and compound degradation.
Biological Specificity: RWJ 50271 is noted for its selectivity towards the LFA-1/ICAM-1 pathway

and does not significantly inhibit other interactions like Mac-1/ICAM-1 or VLA-4/VCAM-1 at
concentrations up to 20 µM, making it a specific tool for research [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b004842#rwj-50271-solubility-dmso-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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